Cas no 821777-12-2 (Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl-)

821777-12-2 structure
Product name:Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl-
Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl-
- N-butan-2-yl-3-methyl-4-nitro-N-propylaniline
- N-sec-butyl-3-methyl-4-nitro-N-propylbenzenamine
- 821777-12-2
- FT-0767764
- DTXSID90462714
- SCHEMBL3048348
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- Inchi: InChI=1S/C14H22N2O2/c1-5-9-15(12(4)6-2)13-7-8-14(16(17)18)11(3)10-13/h7-8,10,12H,5-6,9H2,1-4H3
- InChI Key: UBOXXOQPYRSORJ-UHFFFAOYSA-N
- SMILES: CCCN(C1=CC(=C(C=C1)[N+](=O)[O-])C)C(C)CC
Computed Properties
- Exact Mass: 250.168127949g/mol
- Monoisotopic Mass: 250.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1Ų
- XLogP3: 4.5
Benzenamine, 3-methyl-N-(1-methylpropyl)-4-nitro-N-propyl- Related Literature
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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2. Book reviews
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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